Cas no 1533051-78-3 (1-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol)

1-{5-Oxaspiro[3.5]nonan-8-yl}ethan-1-ol is a versatile spirocyclic alcohol with a unique structural framework, combining an oxaspiro ring system with a hydroxyl-functionalized ethyl group. Its rigid spirocyclic core enhances stability while the hydroxyl group provides a reactive site for further derivatization, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The compound’s constrained geometry may influence stereochemical outcomes in reactions, offering selectivity advantages in complex syntheses. Its balanced lipophilicity and polarity also make it a potential candidate for applications in material science and fine chemical development. The product is typically handled under standard laboratory conditions, ensuring compatibility with a range of synthetic protocols.
1-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol structure
1533051-78-3 structure
Product Name:1-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol
CAS No:1533051-78-3
MF:C10H18O2
MW:170.248723506927
CID:5305385
Update Time:2026-03-10

1-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(5-oxaspiro[3.5]nonan-8-yl)ethan-1-ol
    • 1-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol
    • Inchi: 1S/C10H18O2/c1-8(11)9-3-6-12-10(7-9)4-2-5-10/h8-9,11H,2-7H2,1H3
    • InChI Key: LBOUWVBSLNRQMQ-UHFFFAOYSA-N
    • SMILES: C(C1CC2(CCC2)OCC1)(O)C

1-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol Pricemore >>

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Additional information on 1-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-ol

1-{5-Oxaspiro[3.5]nonan-8-yl}ethan-1-ol: A Comprehensive Overview

1-{5-Oxaspiro[3.5]nonan-8-yl}ethan-1-ol is a unique organic compound with the CAS number 1533051-78-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically an oxygen or nitrogen atom in the case of heterocyclic systems. The spiro structure in this molecule is formed by a five-membered ring (the oxaspiro ring) fused to an eight-membered ring, creating a complex yet fascinating molecular architecture.

The chemical name 1-{5-Oxaspiro[3.5]nonan-8-yl}ethan-1-ol indicates the presence of a hydroxyl group (-OH) attached to a carbon atom that is part of the spiro system. This hydroxyl group plays a significant role in the compound's chemical reactivity and physical properties. The spiro system itself is composed of a five-membered oxygen-containing ring (oxa) and an eight-membered ring, which together create a rigid and stable structure.

Recent studies have highlighted the potential applications of spiro compounds in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, spiro compounds have been shown to exhibit interesting biological activities, such as antimicrobial and anticancer properties. The presence of the hydroxyl group in 1-{5-Oxaspiro[3.5]nonan-8-yl}ethan-1-ol further enhances its potential for use in drug design, as hydroxyl groups can participate in hydrogen bonding and other non-covalent interactions that are crucial for bioactivity.

From a synthetic perspective, the preparation of spiro compounds often involves intricate multi-step reactions, including cyclization and coupling processes. The synthesis of 1-{5-Oxaspiro[3.5]nonan-8-yl}ethan-1-ol likely involves the formation of the spiro system through a carefully controlled reaction sequence. Researchers have explored various methodologies to construct such complex ring systems, including the use of transition metal catalysts and microwave-assisted synthesis techniques.

In terms of physical properties, spiro compounds generally exhibit high thermal stability due to their rigid structures. The presence of oxygen in the oxaspiro ring further contributes to this stability by introducing electron-withdrawing effects that can stabilize the molecule against thermal degradation. Additionally, the hydroxyl group in 1-{5-Oxaspiro[3.5]nonan-8-yl}ethan-1-ol may influence its solubility in polar solvents, making it suitable for applications where solubility is a critical factor.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like 1-{5-Oxaspiro[3.5]nonan-8-yl}ethan-1-oL with greater accuracy. By employing techniques such as density functional theory (DFT), scientists can model the molecular orbitals and interaction sites of this compound, providing valuable insights into its potential reactivity and biological activity.

The study of spiro compounds has also extended into materials science, where their unique structural features make them promising candidates for use in advanced materials such as polymers and nanomaterials. For example, spiro systems can be incorporated into polymer backbones to enhance mechanical strength or introduce novel optical properties.

In conclusion, 1-{5-Oxaspiro[3.5]nonan -8 - yl } ethan - 1 - ol, with its CAS number 153305 78 3, represents an intriguing example of a spiro compound with potential applications across multiple disciplines. Its complex structure and functional groups make it an attractive target for further research and development in areas ranging from drug discovery to materials innovation.

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